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Compound of Interest

Compound Name: 3-Octyl acetate

Cat. No.: B1582175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

typical synthesis protocols for 3-Octyl acetate (CAS: 4864-61-3), a key ester utilized in the

flavor, fragrance, and pharmaceutical industries.[1][2] This document is intended to assist

researchers and drug development professionals in sourcing high-purity 3-Octyl acetate for

laboratory and manufacturing applications.

Commercial Availability and Suppliers
3-Octyl acetate is readily available from a variety of chemical manufacturers and suppliers,

ranging from bulk industrial producers to those specializing in high-purity grades for research

and development. The compound is typically offered in grades including Food Grade (FG),

Fragrance Grade, and high-purity specifications suitable for analytical standards and scientific

research.[3]

Key suppliers market 3-Octyl acetate for its characteristic fruity and floral aroma, often

described as having notes of rose, apple, mint, and citrus.[4][5] It is used as a flavoring agent,

a fragrance ingredient in perfumes and personal care products, and as a solvent for various

resins and oils.[1][2]

The following table summarizes quantitative data from various commercial suppliers. Please

note that availability and specifications are subject to change and should be confirmed directly

with the supplier.
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Supplier
Grade/Purit
y

Available
Quantities

CAS
Number

Molecular
Formula

Notes

Sigma-

Aldrich

≥98%, FCC,

FG

Sample, 100

g, 1 kg, 4 kg
4864-61-3 C₁₀H₂₀O₂

Meets JECFA

purity

specifications

; Kosher and

Halal

certified.[3]

Chemicalbull

Pvt. Ltd.
High-Purity

Bulk and

commercial

pack sizes

4864-61-3 C₁₀H₂₀O₂

Manufacturer

and

distributor for

fragrance,

flavor, and

personal care

industries.[1]

AOS

Products

Food,

Cosmetic,

Pharma

Grade

Bulk

quantities

(e.g., 100 L)

4864-61-3 C₁₀H₂₀O₂

Manufacturer

with ISO,

GMP, and

HALAL

certifications.

[2]

The Good

Scents

Company

Natural, 98%

min.

Varies by

listed supplier
4864-61-3 C₁₀H₂₀O₂

A directory

listing

multiple

global

suppliers like

Alfrebro and

Robertet, Inc.

[4]

CPAChem

Certified

Reference

Material

100 mg 4864-61-3 C₁₀H₂₀O₂

ISO 17034,

ISO 17025,

and ISO 9001

certified.[6]
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BOC

Sciences

Research

Grade
Varies 4864-61-3 C₁₀H₂₀O₂

Supplier of

research

chemicals,

building

blocks, and

custom

synthesis

services.[4]

Supply Chain Overview
The commercial production of 3-Octyl acetate follows a typical chemical manufacturing supply

chain, beginning with raw materials and progressing through synthesis, purification, quality

control, and distribution to the end-user. The visualization below illustrates the key stages of

this process.
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Raw Material Sourcing

Manufacturing Quality & Distribution End User

3-Octanol

Esterification
Synthesis

Acetic Acid or
Acetic Anhydride

Purification
(e.g., Distillation)

Quality Control
(QC/QA) Packaging & Labeling Distributor/

Supplier
Researcher/

Scientist

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Combine 3-Octanol,
excess Acetic Acid, and

cat. H₂SO₄ in flask.

2. Heat mixture to reflux
for specified time
(e.g., 2-3 hours).

3. Cool reaction
mixture to room

temperature.

4. Transfer to separatory funnel.
Wash with water.

5. Wash with 5% NaHCO₃ solution
to neutralize excess acid.

6. Wash with brine (sat. NaCl)
to remove residual water.

7. Separate and collect
the organic layer.

8. Dry organic layer over
anhydrous MgSO₄.

9. Filter to remove
drying agent.

10. Purify by distillation
(vacuum may be required)
to isolate 3-Octyl acetate.

End Product:
Pure 3-Octyl Acetate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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